Cas no 2229022-45-9 (N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine)

• Product Name: N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine
• CAS No: 2229022-45-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6405568
• PubChem ID: 165694954
• Update Time: 2025-10-24

N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine
• EN300-1741260
• N-methyl-1-{[2-(propan-2-yl)-1,3-thiazol-5-yl]methyl}cyclopropan-1-amine
• 2229022-45-9

• Inchi： 1S/C11H18N2S/c1-8(2)10-13-7-9(14-10)6-11(12-3)4-5-11/h7-8,12H,4-6H2,1-3H3
• InChI Key： ZCJJMNSDYPWULL-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC1(CC1)NC

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2Ų

Additional information on N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine

Comprehensive Overview of N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine (CAS No. 2229022-45-9)

N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine (CAS No. 2229022-45-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclopropylamine derivatives, which are known for their versatility in drug discovery and material science. Its molecular structure incorporates a thiazole ring, a cyclopropyl group, and an amine functionality, making it a promising candidate for further exploration in various scientific domains.

One of the key reasons for the growing interest in N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine is its potential role in central nervous system (CNS) drug development. Researchers are particularly intrigued by its structural similarity to other bioactive molecules that interact with neurotransmitter systems. The thiazole moiety is a common feature in many FDA-approved drugs, and its presence in this compound suggests possible applications in treating neurological disorders. Additionally, the cyclopropylamine group is known to enhance metabolic stability, a critical factor in drug design.

In the context of agrochemical innovation, CAS No. 2229022-45-9 has shown promise as a potential intermediate for the synthesis of novel crop protection agents. The thiazole ring is a well-documented pharmacophore in fungicides and insecticides, and its incorporation into this molecule opens up possibilities for developing more efficient and environmentally friendly agricultural chemicals. Recent studies have highlighted the compound's ability to modulate specific enzymatic pathways in pests, making it a subject of ongoing research in sustainable agriculture.

The synthesis of N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine typically involves multi-step organic reactions, including cyclization, alkylation, and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. Analytical characterization of the compound is performed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), ensuring its structural integrity and suitability for further applications.

From a market perspective, the demand for specialized compounds like CAS No. 2229022-45-9 is on the rise, driven by the pharmaceutical industry's need for novel drug candidates and the agrochemical sector's pursuit of next-generation solutions. The compound's unique properties align with current trends in precision medicine and green chemistry, making it a valuable asset for researchers and manufacturers alike. Furthermore, its potential applications in bioconjugation and proteomics have sparked interest in the biotechnology community.

Safety and regulatory considerations for N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine are paramount, with researchers adhering to Good Laboratory Practices (GLP) and REACH compliance standards. While the compound is not classified as hazardous under current regulations, proper handling procedures are recommended to ensure workplace safety. Environmental impact assessments are also conducted to evaluate its biodegradability and ecotoxicity, reflecting the industry's commitment to sustainable development.

In conclusion, N-methyl-1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine (CAS No. 2229022-45-9) represents a fascinating area of research with broad implications across multiple scientific disciplines. Its structural complexity, combined with its potential applications in drug discovery, agrochemical development, and biotechnology, makes it a compound worthy of continued investigation. As research progresses, this molecule may well emerge as a key player in addressing some of the most pressing challenges in modern science and industry.